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Compound of Interest

Compound Name: 4-Ethynylanisole

Cat. No.: B014333 Get Quote

Essential Safety and Handling Guide for 4-
Ethynylanisole
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 4-Ethynylanisole (CAS No. 768-60-5) in a laboratory setting.

It is intended for researchers, scientists, and professionals in drug development to ensure safe

and compliant laboratory practices.

Hazard Identification and Personal Protective Equipment
(PPE)
4-Ethynylanisole is a combustible solid that may cause skin, eye, and respiratory irritation.[1]

[2][3] It is crucial to handle this chemical with appropriate personal protective equipment to

minimize exposure risks.

Recommended Personal Protective Equipment:

Eye Protection: Chemical safety goggles or safety glasses with side shields are mandatory

to protect against splashes.[4]

Hand Protection: Chemical-resistant gloves, such as nitrile rubber, are essential.[2][4] For

prolonged contact, consider gloves with a higher level of protection. Always inspect gloves

for signs of degradation before use.
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Body Protection: A flame-retardant lab coat should be worn over personal clothing.[4]

Respiratory Protection: Work in a well-ventilated area, preferably a chemical fume hood.[4][5]

If ventilation is insufficient, a NIOSH-approved respirator with appropriate cartridges for

organic vapors should be used.[5] A dust mask (type N95) is also recommended.

Standard Operating Procedure for Handling 4-
Ethynylanisole
1. Preparation:

Ensure that an eyewash station and safety shower are readily accessible.[1]

Don all required PPE as specified above.

Prepare the work area within a chemical fume hood, ensuring it is clean and free of clutter.

Remove all potential ignition sources from the vicinity.[1]

2. Handling:

Use non-sparking tools and ensure all equipment is properly grounded to prevent static

discharge.[1]

Keep the container of 4-Ethynylanisole tightly closed when not in use.[5]

Avoid creating dust or aerosols.[1]

Avoid contact with skin and eyes and inhalation of vapor or dust.[5]

3. Storage:

Store in a cool, dry, and well-ventilated place away from heat, sparks, and open flames.[1][5]

Keep the container tightly closed.[5]

4-Ethynylanisole is light and temperature sensitive and should be stored cold.[5][6]
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It is incompatible with strong oxidizing agents.[1][5]

Quantitative Data
Property Value

Molecular Formula C9H8O[5][6]

Molecular Weight 132.16 g/mol [5]

Appearance
Clear colorless to deep yellow or brown solid or

liquid.[6]

Melting Point 28-29 °C[5][7]

Boiling Point 87-91 °C at 11 mmHg[7]

Density 1.019 g/mL at 25 °C[7]

Flash Point 82 °C (179.6 °F) - closed cup

Solubility
Insoluble in water. Soluble in chloroform,

acetone, dichloromethane, and methanol.[6][7]

Occupational Exposure Limits Not established.[1][5]

Emergency Procedures
First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1][5]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.

Remove contaminated clothing. Get medical attention if irritation occurs.[1][2]

Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek

medical attention.[1][2]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek medical attention.[1][8]

Spill and Leak Procedures:
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Evacuate non-essential personnel from the area.

Wear appropriate PPE, including respiratory protection.

Remove all sources of ignition.[1]

For solid spills, sweep up the material and place it into a suitable, labeled disposal container.

Avoid generating dust.[1][5]

Use spark-proof tools.[1]

Disposal Plan
Dispose of 4-Ethynylanisole and any contaminated materials in accordance with all applicable

federal, state, and local regulations.[5] Contact a licensed professional waste disposal service

to dispose of this material.

Visual Workflow and Emergency Response
Diagrams
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Workflow for Safe Handling of 4-Ethynylanisole

1. Preparation

2. Handling

3. Post-Handling

4. Disposal

Don Required PPE

Prepare Fume Hood

Transfer Chemical

Use in Experiment

Store Properly

Clean Work Area

Segregate Waste

Dispose via Licensed Service

Click to download full resolution via product page

Caption: Workflow for the safe handling of 4-Ethynylanisole.
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Emergency Response for 4-Ethynylanisole Spill

Spill Occurs

Evacuate Area

Don Appropriate PPE

Remove Ignition Sources

Contain Spill (if safe)

Clean Up with Spark-Proof Tools

Dispose of Waste Properly

Report Incident

Click to download full resolution via product page

Caption: Logical steps for an emergency response to a 4-Ethynylanisole spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014333?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

